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Compound Focus: 5-Methyl-2-heptene

CAS No.: 22487-87-2

Cat. No.: S1949050

Get Quote

Chemical Identity and Properties

The table below summarizes the key identifiers and physical properties of 5-Methyl-2-heptene.

Property Value / Description

CAS Number 22487-87-2 (mixture); 24608-85-3 (trans isomer) [1] [2]

Molecular Formula C₈H₁₆ [1]

Formula Weight 112.21 g/mol [1]

Appearance Colorless to almost colorless clear liquid [1]

Density 0.73 (at 20°C, estimated) [1]

Refractive Index 1.4140 - 1.4160 (at 20°C, estimated) [1]

Flash Point 13 °C [1]

Water Solubility Very low (LogP: 3.4) [3]
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Hazard Classification

This compound is hazardous and requires strict controls, primarily due to its high flammability.

Hazard Class Pictogram GHS Hazard Statements Precautionary Statements

| Flammable Liquid | Flammable | H225: Highly Flammable liquid and vapour [1] [3] | P210: Keep away

from heat/sparks/open flames/hot surfaces. No smoking. P233: Keep container tightly closed. P240:

Ground/bond container and receiving equipment. P403+P235: Store in a well-ventilated place. Keep cool

[1]. | | Health Hazard | Health Hazard | H304: May be fatal if swallowed and enters airways [1] [3] | P280:

Wear protective gloves/protective clothing/eye protection/face protection. P303+P361+P353: IF ON SKIN:

Remove/Take off immediately all contaminated clothing. Rinse skin with water/shower. P405: Store locked

up [1]. |

Safe Handling & Storage Protocol

Engineering Controls

Ventilation: Handle only within a properly functioning chemical fume hood or under local exhaust
ventilation to ensure vapor concentrations remain below exposure limits and to prevent the
accumulation of flammable vapors [1] [3].

Containment: Use secondary containment to manage potential spills.

Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles or a face shield.

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and protective clothing
to prevent skin contact [1].

Respiratory Protection: If engineering controls cannot maintain safe air levels, use a respirator with
a suitable organic vapor cartridge.
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Storage Guidelines

Store in a cool, well-ventilated place [1].
Keep containers tightly closed in a locked storage area [1].

Use flammable storage cabinets that are grounded.
Keep away from any potential ignition sources (heat, sparks, open flames).

Experimental Workflow for Handling

The following diagram outlines the core workflow for safely handling 5-Methyl-2-heptene in the

laboratory:
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Start Handling Procedure

Preparation Phase
- Review SDS

- Don appropriate PPE
- Clear work area

Experimental Setup
- Work inside fume hood

- Ground containers
- Check for ignition sources

Liquid Transfer
- Use spark-proof tools

- Minimize vapor release

Reaction/Use Phase
- Monitor temperature
- Contain the process

Cleanup & Disposal
- Collect waste in sealed,

labeled containers
- Decontaminate surfaces

Proper Storage
- Return to flammable

storage cabinet
- Log storage details
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Spill and Emergency Response

Immediate Response: Evacuate non-essential personnel. Ventilate the area. Eliminate all ignition

sources.
Containment: For small spills, absorb with a non-combustible material like vermiculite or sand.

Clean-up: Place the absorbed material into a suitable container for disposal as hazardous waste.
Clean the contaminated area thoroughly.

Disposal: Collect all waste, including contaminated absorbents, in clearly labeled, sealed containers
for disposal according to local regulations for flammable hazardous waste.

Fire Fighting: In case of fire, use appropriate extinguishing media such as carbon dioxide (CO₂),
dry chemical, or alcohol-resistant foam. Do not use water jets [1].

Quality Assurance in Analysis

When analyzing 5-Methyl-2-heptene, using pure standards is critical for accurate identification. Gas

Chromatography (GC) methods are suitable, and the table below lists retention indices for the trans isomer

on non-polar columns for reference [4].

Active Phase Temperature (°C) Retention Index (Kovats)

Petrocol DH 30 774.4

Squalane 30 766.5

Squalane 40 768.0

Squalane 55 772.5

Squalane 100 772.5

Key Takeaways
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Primary Hazard: 5-Methyl-2-heptene is a highly flammable liquid with a very low flash point and

presents an aspiration hazard if swallowed.
Core Controls: Safe handling mandates the use of a fume hood, stringent ignition source control,
and complete personal protective equipment (PPE).
Storage: Must be stored in a grounded, ventilated flammable cabinet, kept cool and locked.

Identification: Reliable analytical identification, particularly by GC-MS, requires confirmation against
a pure standard due to the potential for isomer co-elution.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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